Cas no 2138110-05-9 (3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
• CAS No: 2138110-05-9
• MF: C₁₄H₁₅FN₂O₂S
• MW: 294.344505548477
• CID: 5961561
• PubChem ID: 165492618
• Update Time: 2025-05-20

3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[6-fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid
• 2138110-05-9
• EN300-1153514
• 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid

• Inchi： 1S/C14H15FN2O2S/c1-8(2)13-16-11-4-3-9(15)7-10(11)14(17-13)20-6-5-12(18)19/h3-4,7-8H,5-6H2,1-2H3,(H,18,19)
• InChI Key： YWLBNYSJIMSZSV-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C2C=C(C=CC=2N=C(C(C)C)N=1)F

Computed Properties

• Exact Mass: 294.08382706g/mol
• Monoisotopic Mass: 294.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.4Ų

Additional information on 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid

Professional Introduction to Compound with CAS No. 2138110-05-9 and Product Name: 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid

3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid, identified by the CAS number 2138110-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 6-position of the quinazoline ring and a sulfanyl group at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The structure of 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid consists of a quinazoline core modified with a propyl chain and a sulfanyl group, which are key features that contribute to its chemical reactivity and biological interactions. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of this compound. Additionally, the sulfanyl group can participate in hydrogen bonding and other non-covalent interactions, which are essential for its binding to biological targets.

In recent years, quinazoline derivatives have been extensively studied due to their broad spectrum of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The introduction of fluorine into the quinazoline scaffold has further expanded their therapeutic potential by improving bioavailability and target specificity. For instance, fluorinated quinazolines have been shown to exhibit enhanced activity against certain enzymes and receptors involved in disease pathways. This has led to increased interest in developing novel fluorinated quinazoline-based drugs for treating various medical conditions.

One of the most compelling aspects of 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid is its potential application in oncology research. Quinazoline derivatives have demonstrated significant promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The fluoro substituent in this compound can enhance its binding affinity to these kinases by stabilizing key interactions with the enzyme's active site. Furthermore, the sulfanyl group can serve as a linker to connect different pharmacophoric units, allowing for the design of more complex and potent drug candidates.

Recent studies have highlighted the importance of fluorinated quinazolines in developing next-generation anticancer agents. For example, fluorinated derivatives have been reported to exhibit superior efficacy in preclinical models compared to their non-fluorinated counterparts. This is attributed to the ability of fluorine to increase metabolic stability and improve cell membrane permeability. Additionally, fluorine atoms can enhance the interaction between the drug and its target protein, leading to more pronounced biological effects. These findings underscore the significance of 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}propanoic acid as a potential lead compound for further drug development.

Beyond oncology, this compound has shown promise in other therapeutic areas as well. For instance, it has been investigated for its potential antimicrobial properties against resistant bacterial strains. The unique structural features of 3-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yll]sulfanyl}propanoic acid, including the fluoro and sulfanyl groups, contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This makes it a valuable candidate for developing novel antibiotics or antimicrobial agents.

The synthesis of 3-{[6-fluoro -2-(propan -2 - yl)quinazolin -4 - yl]sulfanyl}propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro substituent at the 6-position of the quinazoline ring typically requires specialized fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the propyl chain and sulfanyl group necessitates careful consideration of reaction pathways to ensure high yield and purity.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. Additionally, fluorine atoms can influence drug distribution within the body by affecting tissue penetration and binding affinity. These factors make 3-{[6-fluoro -2-(propan -2 - yl)quinazolin -4 - yl]sulfanyl}propanoic acid an attractive candidate for further investigation as a potential therapeutic agent.

In conclusion,3-{[6-fluoro -2-(propan -2 - yl)quinazolin -4 - yl]sulfanyl}propanoic acid (CAS No. 2138110 -05 -9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the fluoro atom and sulfanyl group, makes it a promising candidate for developing novel drugs targeting various diseases, particularly cancer and infections caused by resistant bacteria. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications.